![molecular formula C17H17ClN2O6S B2587794 4-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-2-nitrophenyl)butanamide CAS No. 941951-15-1](/img/structure/B2587794.png)
4-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-2-nitrophenyl)butanamide
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Description
4-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-2-nitrophenyl)butanamide is a useful research compound. Its molecular formula is C17H17ClN2O6S and its molecular weight is 412.84. The purity is usually 95%.
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Scientific Research Applications
Reaction Mechanism Studies
Research on compounds with structural similarities to "4-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-2-nitrophenyl)butanamide" has contributed to understanding reaction mechanisms. For instance, studies on diaxial to diequatorial rearrangements in β-chlorothioethers provide insights into the polarization of transition states, highlighting the influence of substituents like methoxy and nitro groups on reaction rates (King & Abikar, 1968).
Pro-apoptotic Effects in Cancer Research
Compounds bearing sulfonamide fragments, similar in structure to the chemical , have shown significant pro-apoptotic effects on cancer cells. This has been demonstrated through the activation of p38/ERK phosphorylation, offering a potential pathway for therapeutic applications (Cumaoğlu et al., 2015).
Molecular Docking and COX-2 Inhibition
The crystal structure and docking studies of tetrazole derivatives, including sulfonamide groups, reveal their orientation and interaction within the active site of the cyclooxygenase-2 enzyme. This research aids in understanding the bioactivity of such compounds as COX-2 inhibitors, providing a basis for the development of anti-inflammatory agents (Al-Hourani et al., 2015).
Development of Thermally Stable Polymers
The synthesis of thermally stable polymers, incorporating elements such as sulfone and nitro groups, has been explored for applications in materials science. These polymers exhibit high glass-transition temperatures and stability, making them suitable for advanced technological applications (Wang & Wu, 2003).
Photophysical Properties of Sulfonamide Derivatives
Studies on the photophysical properties of sulfonamide derivatives, with varying substituents, have provided valuable insights into their fluorescence characteristics. Such research is fundamental for the development of optical materials and sensors (Bozkurt et al., 2016).
Properties
IUPAC Name |
4-(4-chlorophenyl)sulfonyl-N-(4-methoxy-2-nitrophenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O6S/c1-26-13-6-9-15(16(11-13)20(22)23)19-17(21)3-2-10-27(24,25)14-7-4-12(18)5-8-14/h4-9,11H,2-3,10H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMWOSIKQEKWMRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CCCS(=O)(=O)C2=CC=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.